Cas no 124309-78-0 (4-Quinazolinamine, 2-chloro-8-methoxy-N-methyl-N-phenyl-)

• Product Name: 4-Quinazolinamine, 2-chloro-8-methoxy-N-methyl-N-phenyl-
• CAS No: 124309-78-0
• MF: C₁₆H₁₄ClN₃O
• MW: 299.754862308502
• CID: 1216018
• PubChem ID: 10424848
• Update Time: 2025-04-20

4-Quinazolinamine, 2-chloro-8-methoxy-N-methyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinamine, 2-chloro-8-methoxy-N-methyl-N-phenyl-
• SCHEMBL3114832
• 124309-78-0
• DB-104512

• Inchi： 1S/C16H14ClN3O/c1-20(11-7-4-3-5-8-11)15-12-9-6-10-13(21-2)14(12)18-16(17)19-15/h3-10H,1-2H3
• InChI Key： SWDZIUAYAYUPPM-UHFFFAOYSA-N
• SMILES： ClC1=NC2C(=CC=CC=2C(=N1)N(C)C1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 299.08272
• Monoisotopic Mass: 299.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• PSA: 38.25